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Compound of Interest

Compound Name: Trideca-4,7-diynal

Cat. No.: B14405806 Get Quote

Extensive research into the scientific literature and chemical databases reveals a significant

finding regarding the specified molecular probe, Trideca-4,7-diynal. Currently, there is no

available scientific information detailing the use of Trideca-4,7-diynal as a molecular probe.

Searches for its synthesis, applications in research, and associated experimental protocols

have not yielded any specific results for a molecule with a "diynal" functional group, which

contains two alkyne (carbon-carbon triple bond) moieties.

A closely related compound, (4Z,7Z)-Trideca-4,7-dienal, has been identified in chemical

databases.[1][2][3][4][5] This molecule, however, is a "dienal," characterized by two alkene

(carbon-carbon double bond) functional groups, and is primarily recognized for its role as a

flavor and aroma agent, particularly noted for its contribution to the "koku" sensation in certain

foods like dried bonito.[1] There is no indication from the available data that (4Z,7Z)-Trideca-

4,7-dienal is utilized as a molecular probe in cellular or biochemical research.

The structural difference between a "diynal" and a "dienal" is fundamental and would confer

significantly different chemical properties and reactivity. Polyacetylenic compounds, which

contain multiple alkyne groups, are a known class of natural products and synthetic molecules

with diverse biological activities.[6][7][8][9] Similarly, aldehydes are a functional group known to

be reactive and have been incorporated into various chemical probes.[10][11] However, the

specific combination in "Trideca-4,7-diynal" and its application as a molecular probe is not

documented.
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Given the absence of published data on Trideca-4,7-diynal as a molecular probe, it is not

possible to provide the requested detailed Application Notes, Protocols, quantitative data

tables, or visualizations of signaling pathways and experimental workflows.

Researchers and professionals interested in the development of novel molecular probes may

consider the synthesis and evaluation of Trideca-4,7-diynal as a potentially new tool. The

design of such a probe would involve considering the reactivity of the di-yne and aldehyde

functionalities for potential target interactions and conjugation to reporter molecules.

Methodologies for creating trifunctional probes, which incorporate a reactive group, a

bioorthogonal handle, and a connectivity group, could serve as a guide for its development.[12]

Until such research is conducted and published, the scientific community lacks the necessary

information to utilize Trideca-4,7-diynal for research, diagnostics, or drug development

purposes. It is recommended to verify the chemical name and structure of interest, as a

typographical error could lead to the investigation of a different, potentially well-characterized

molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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